molecular formula C14H22N2 B7595292 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine

3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine

Cat. No. B7595292
M. Wt: 218.34 g/mol
InChI Key: AYCLKBUTGXMYML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine, also known as MPX, is a chemical compound that has been of great interest to the scientific community due to its potential therapeutic properties. MPX is a synthetic compound that belongs to the class of cyclohexylamines and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine is not fully understood, but it is believed to act on the serotonergic and noradrenergic systems in the brain. 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine has been shown to increase the levels of neurotransmitters such as serotonin and norepinephrine, which are involved in the regulation of mood, anxiety, and pain perception.
Biochemical and Physiological Effects:
3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine has also been found to have antioxidant properties, which may help to protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in large quantities, which makes it more accessible for research purposes. 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine has also been found to have low toxicity and is well-tolerated in animal models. However, one limitation of 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine is that it has not been extensively studied in humans, and more research is needed to determine its safety and efficacy in clinical trials.

Future Directions

There are several future directions for research on 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine. One area of interest is its potential as a treatment for neurodegenerative disorders such as Alzheimer's and Parkinson's disease. 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine has been found to have neuroprotective properties and may help to slow the progression of these diseases. Another area of interest is its potential as a treatment for depression and anxiety disorders. 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine has been found to have antidepressant and anxiolytic properties and may be a promising alternative to traditional antidepressant medications. Further research is needed to fully understand the therapeutic potential of 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine and its mechanisms of action.

Synthesis Methods

The synthesis of 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine involves the reaction of 3,5-dimethylcyclohexanone with pyridine-4-carboxaldehyde in the presence of ammonium acetate and acetic acid. The resulting product is then purified using column chromatography to obtain pure 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine. The synthesis of 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine is a complex process that requires careful control of reaction conditions to obtain high yields and purity.

Scientific Research Applications

3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine has been the subject of extensive scientific research due to its potential therapeutic properties. It has been found to have a wide range of pharmacological effects, including antidepressant, anxiolytic, and analgesic properties. 3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine has also been shown to have potential as a treatment for neurodegenerative disorders such as Alzheimer's and Parkinson's disease.

properties

IUPAC Name

3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H22N2/c1-11-7-12(2)9-14(8-11)16-10-13-3-5-15-6-4-13/h3-6,11-12,14,16H,7-10H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AYCLKBUTGXMYML-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC(CC(C1)NCC2=CC=NC=C2)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H22N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

218.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,5-dimethyl-N-(pyridin-4-ylmethyl)cyclohexan-1-amine

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